Cas no 105183-69-5 (1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione)

• Product name: 1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
• CAS No: 105183-69-5
• MF: C₉H₁₂N₂O₂
• Molecular Weight: 180.20378
• CID: 1150887
• PubChem ID: 13692830

1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione Properties

Names and Identifiers

• 1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
• 105183-69-5
• 1,3-Dimethyl-5-(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
• DTXSID40546851

• Inchi： InChI=1S/C9H12N2O2/c1-4-5-7-6-10(2)9(13)11(3)8(7)12/h4,6H,1,5H2,2-3H3
• InChIKey： PGFWDLWGRQVJPQ-UHFFFAOYSA-N
• SMILES： CN1C=C(C(=O)N(C1=O)C)CC=C

Computed Properties

• 精确分子量: 180.08996
• 同位素质量: 180.089877630g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 13
• 可旋转化学键数量: 2
• 复杂度: 294
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 40.6Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 40.62